Flavonoids

Flavonoids are a class of plant secondary metabolites widely distributed in fruits, vegetables, and other plants. They play significant roles in various aspects such as protecting plants from environmental stresses, contributing to the coloration of flowers, and possessing potential health benefits for humans. These compounds exhibit a wide range of bioactivities, including antioxidant, anti-inflammatory, and anticancer properties. Structurally, flavonoids consist of a 15-carbon backbone with four rings (C6-C3-C6), often featuring multiple hydroxyl groups, which contribute to their diverse biological activities. Due to these beneficial effects, they are increasingly being explored in the development of functional foods, dietary supplements, and pharmaceuticals aimed at improving human health and well-being.
Flavonoids
8-O-methylated flavonoids Flavones Flavonoid-7-O-glycosides Flavonoid O-glycosides O-methylated flavonoids Flavonoid-7-O-glucuronides Flavans Flavonoid glycosides 8-prenylated flavanones 8-prenylated flavones 7-O-methylated flavonoids Flavonoid-3-O-glycosides Biflavonoids and polyflavonoids Pyranoflavonoids 4'-O-methylated flavonoids Flavonols Flavanonols Hydroxyflavonoids Anthocyanidins 6-prenylated flavones 3'-O-methylated flavonoids Flavonoid O-glucuronides Catechin gallates Anthocyanidin-3-O-glycosides Flavonoid 8-C-glycosides 3'-prenylated flavanones Flavonoid-8-O-glucuronides Flavan-3-ols 6-O-methylated flavonoids Epigallocatechins Flavanones 3-O-methylated flavonoids Catechins Flavonoid C-glycosides Flavonoid 3-O-p-coumaroyl glycosides 3'-prenylated flavones 2'-O-methylated flavonoids Flav-3-enes Anthocyanidin-5-O-glycosides 8-prenylated flavans Furanoflavones 5-O-methylated flavonoids 3-prenylated flavones 2'-prenylated flavans 6-prenylated flavanones Flavonoid-8-O-glycosides 7-hydroxyflavonoids Rotenoid O-glycosides Flavonoid-3-O-glucuronides Aurone O-glycosides Furanoflavonoids and dihydrofuranoflavonoids 2'-prenylated flavones Leucoanthocyanidins 3'-prenylated flavans 3-sulfated flavonoids Flavan-4-ols Sulfated flavonoids Anthocyanidin 3p-O-6-p-coumaroyl glycosides 3-prenylated flavans 2'-prenylated flavanones 6-prenylated flavans Anthocyanidin-7-O-Glycosides Anthocyanidin 5-O-6-p-coumaroyl glycosides 5-hydroxyflavonoids Monohydroxyflavonoids 4-O-methylated flavonoids Anthocyanidin 3-O-6-p-coumaroyl glycosides Flavonoid 3p-O-p-coumaroyl glycosides
  • Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals
    Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
  • 5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals
    5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals Introduction to 5-Chlorothiophene-2-Carboxylic Acid Chemical biopharmaceuticals represent a critical intersection of chemistry and medicine, where innovative compounds are designed to address unmet medical needs. Among these compounds, 5-Chlorothiophene-2-Carboxylic Acid has emerged as a promising...
  • Vitamin E: Unlocking its Therapeutic Potential in Chemical Biopharmaceuticals
    Vitamin E: Unlocking its Therapeutic Potential in Chemical Biopharmaceuticals Introduction to Vitamin E and Its Role in Biomedicine Vitamin E, a group of fat-soluble antioxidants, has garnered significant attention in the field of chemical biopharmaceuticals due to its diverse therapeutic potentials. Beyond its well-known role as an essential nutrient, Vitamin E has emerged as a promising lead...
  • The Role of Phenoxyethanol in Modern Biopharmaceuticals
    The Role of Phenoxyethanol in Modern Biopharmaceuticals Phenoxyethanol, also known as ethyl phenyl ether or EPP, is a versatile compound that has found significant applications in the field of biomedicine and biopharmaceuticals. This article delves into its synthesis, applications, and role in modern drug delivery systems. Synthesis and Structure Phenoxyethanol is a derivative of phenol and...
  • Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia
    Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...